Cas no 3217-86-5 (N-propylpropanamide)

N-propylpropanamide structure
N-propylpropanamide structure
Product Name:N-propylpropanamide
CAS No:3217-86-5
MF:C6H13NO
MW:115.173521757126
CID:317045
PubChem ID:347476
Update Time:2025-04-19

N-propylpropanamide Chemical and Physical Properties

Names and Identifiers

    • Propanamide, N-propyl-
    • N-propylpropanamide
    • AC1L87EI
    • CTK8I1842
    • N-n-propylpropionamide
    • N-propyl-propanamide
    • N-propylpropanoylamide
    • N-Propyl-propionamid
    • N-propyl-propionamide
    • NSC406180
    • Propionsaeure-propylamid
    • Propionylpropylamin
    • SCHEMBL165731
    • NSC-406180
    • Propionsaurepropylamid
    • EN300-1251204
    • YUMCRXLLWKQDJY-UHFFFAOYSA-N
    • CS-0225875
    • AKOS003873899
    • 3217-86-5
    • DTXSID30324266
    • Z33030426
    • N-Propylpropionamide
    • NSC 406180
    • Inchi: 1S/C6H13NO/c1-3-5-7-6(8)4-2/h3-5H2,1-2H3,(H,7,8)
    • InChI Key: YUMCRXLLWKQDJY-UHFFFAOYSA-N
    • SMILES: O=C(CC)NCCC

Computed Properties

  • Exact Mass: 115.09979
  • Monoisotopic Mass: 115.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 70.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 0.8985
  • Melting Point: 154°C
  • Boiling Point: 215.49°C (rough estimate)
  • Refractive Index: 1.4964 (estimate)
  • PSA: 29.1
  • LogP: 1.31350

N-propylpropanamide Pricemore >>

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